4-Chloro-6-(3,4-dimethoxyphenyl)-2-methylpyrido[3,2-d]pyrimidine

• CAS No.: 897359-65-8
• Molecular Formula: C16H14ClN3O2
• Molecular Weight: 315.75 g/mol
• IUPAC Name: 4-chloro-6-(3,4-dimethoxyphenyl)-2-methylpyrido[3,2-d]pyrimidine
• InChI: InChI=1S/C16H14ClN3O2/c1-9-18-12-6-5-11(20-15(12)16(17)19-9)10-4-7-13(21-2)14(8-10)22-3/h4-8H,1-3H3
• InChI Key: FUOAOBPHEWVQOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)Cl)N=C(C=C2)C3=CC(=C(C=C3)OC)OC

Description

4-Chloro-6-(3,4-dimethoxyphenyl)-2-methylpyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C16H14ClN3O2 and its molecular weight is 315.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-6-(3,4-dimethoxyphenyl)-pyrido[3,2-d]pyrimidin-4(3H)-one (416 mg, 1.4 mmol) in toluene (28 ml) was added 2,6-lutidine (490 μl, 4.2 mmol) and POCl3 (4.2 mmol, 385 μl). The mixture was refluxed under nitrogen atmosphere for 5 hours. The reaction mixture was cooled down, diluted with ethyl acetate (50 ml) and extracted with a saturated sodium bicarbonate solution. The combined organic layers were evaporated in vacuo and the residue was purified by silica gel column chromatography (the mobile phase being an ethyl acetate/hexane mixture in a ratio of 15:85), resulting in the pure title compound (330 mg, yield 75%) which was characterised by its mass spectrum as follows: MS (m/z): 316, 318 ([M+H]+, 100).